Cas no 1429419-70-4 (2-1-(2-fluoroethyl)-1H-pyrazol-5-ylacetonitrile)

• Product Name: 2-1-(2-fluoroethyl)-1H-pyrazol-5-ylacetonitrile
• CAS No: 1429419-70-4
• MF: C₇H₈FN₃
• MW: 153.156924247742
• MDL: MFCD25371375
• CID: 5160350
• PubChem ID: 84649732
• Update Time: 2025-06-13

2-1-(2-fluoroethyl)-1H-pyrazol-5-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• [2-(2-Fluoro-ethyl)-2H-pyrazol-3-yl]-acetonitrile
• 2-1-(2-fluoroethyl)-1H-pyrazol-5-ylacetonitrile

• MDL： MFCD25371375
• Inchi： 1S/C7H8FN3/c8-3-6-11-7(1-4-9)2-5-10-11/h2,5H,1,3,6H2
• InChI Key： UUXDPWFHXNGHNS-UHFFFAOYSA-N
• SMILES： N1(CCF)C(CC#N)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-1-(2-fluoroethyl)-1H-pyrazol-5-ylacetonitrile

Research Briefing on 2-1-(2-fluoroethyl)-1H-pyrazol-5-ylacetonitrile (CAS: 1429419-70-4) in Chemical Biology and Pharmaceutical Applications

2-1-(2-fluoroethyl)-1H-pyrazol-5-ylacetonitrile (CAS: 1429419-70-4) is a fluorinated pyrazole derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery. This compound, characterized by its unique fluorine substitution and nitrile functional group, exhibits promising physicochemical properties that make it suitable for further derivatization in medicinal chemistry. Recent studies have explored its applications in the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-1-(2-fluoroethyl)-1H-pyrazol-5-ylacetonitrile as a key building block for kinase inhibitors. The researchers demonstrated that the fluorine atom's electronegativity and the nitrile group's hydrogen-bond acceptor properties contribute to enhanced binding affinity with ATP-binding sites in protein kinases. Molecular docking simulations revealed that derivatives of this compound showed selective inhibition against JAK3 and FLT3 kinases, with IC50 values in the low micromolar range.

In the field of radiopharmaceuticals, this compound has been explored as a potential precursor for PET tracer development. A 2024 research article in Nuclear Medicine and Biology reported the successful incorporation of 2-1-(2-fluoroethyl)-1H-pyrazol-5-ylacetonitrile into a novel 18F-labeled probe for imaging neuroinflammation. The study highlighted the compound's stability under radiolabeling conditions and its favorable pharmacokinetic properties in preclinical models.

The synthetic accessibility of 2-1-(2-fluoroethyl)-1H-pyrazol-5-ylacetonitrile has been significantly improved through recent methodological advancements. A 2023 Organic Process Research & Development publication described a scalable, one-pot synthesis route with 78% overall yield, addressing previous challenges in the fluorination step. This development has facilitated larger-scale production for biological evaluation and structure-activity relationship studies.

Emerging research suggests potential applications of this compound beyond traditional small-molecule drugs. A 2024 ACS Chemical Biology report demonstrated its utility in PROTAC (proteolysis-targeting chimera) design, where the nitrile group serves as an effective linker attachment point while maintaining favorable cell permeability. The study showed successful degradation of BRD4 protein in cancer cell lines using PROTACs incorporating this scaffold.

While the therapeutic potential of 2-1-(2-fluoroethyl)-1H-pyrazol-5-ylacetonitrile derivatives is promising, current research is also addressing potential metabolic stability issues. Recent in vitro ADME studies published in Drug Metabolism and Disposition (2024) have identified the fluorinated side chain as susceptible to oxidative metabolism, prompting structure optimization efforts to improve pharmacokinetic properties while maintaining target engagement.

The compound's unique structural features continue to inspire novel applications in chemical biology. A recent Nature Chemical Biology paper (2024) reported its use as a warhead in covalent inhibitor design, where the nitrile group forms reversible covalent bonds with catalytic cysteine residues. This approach has shown particular promise in targeting previously undruggable proteins in inflammatory pathways.

In conclusion, 2-1-(2-fluoroethyl)-1H-pyrazol-5-ylacetonitrile (CAS: 1429419-70-4) represents a versatile scaffold with multiple applications in drug discovery and chemical biology. Ongoing research is expanding its utility across therapeutic areas while addressing challenges in drug-like properties. The compound's synthetic accessibility and functional group diversity position it as a valuable tool for medicinal chemists exploring novel pharmacological approaches.